2,5-dimethyl-3-(1-naphthyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one

• IUPAC Name: 2,5-dimethyl-3-naphthalen-1-yl-1H-pyrazolo[1,5-a]pyrimidin-7-one
• InChI: InChI=1S/C18H15N3O/c1-11-10-16(22)21-18(19-11)17(12(2)20-21)15-9-5-7-13-6-3-4-8-14(13)15/h3-10,20H,1-2H3
• InChI Key: GLPKGZXUUQUIAJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N2C(=N1)C(=C(N2)C)C3=CC=CC4=CC=CC=C43
• Molecular Formula: C18H15N3O
• Molecular Weight: 289.3 g/mol

Description

2,5-dimethyl-3-(1-naphthyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one, also known as DPP, is a heterocyclic compound that has gained importance in the field of medicinal chemistry due to its potential to act as a therapeutic agent. DPP is a pyrazolopyrimidine derivative that has been extensively studied for its biological activities and pharmacological properties.

Scientific Research Applications

2,5-dimethyl-3-(1-naphthyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one has been extensively studied for its biological activities and pharmacological properties. It has been found to exhibit a wide range of activities, including anti-inflammatory, analgesic, anti-cancer, and anti-tumor properties. Due to its potential therapeutic applications, 2,5-dimethyl-3-(1-naphthyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one has been the subject of numerous scientific studies.

Mechanism of Action

The mechanism of action of 2,5-dimethyl-3-(1-naphthyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one is not fully understood. However, it has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. 2,5-dimethyl-3-(1-naphthyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one has also been found to inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in the inflammatory response.
Biochemical and Physiological Effects
2,5-dimethyl-3-(1-naphthyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one has been found to exhibit a wide range of biochemical and physiological effects. It has been reported to reduce the production of pro-inflammatory cytokines, such as interleukin-1 beta (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-alpha (TNF-α). 2,5-dimethyl-3-(1-naphthyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one has also been found to inhibit the proliferation of cancer cells and induce apoptosis.

Advantages and Limitations for Lab Experiments

2,5-dimethyl-3-(1-naphthyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. It has also been found to exhibit low toxicity, making it a suitable candidate for in vitro and in vivo studies. However, 2,5-dimethyl-3-(1-naphthyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one has some limitations for lab experiments. It is a relatively new compound, and its biological activities and pharmacological properties are still being studied. Additionally, the mechanism of action of 2,5-dimethyl-3-(1-naphthyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are several future directions for the study of 2,5-dimethyl-3-(1-naphthyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one. First, further studies are needed to elucidate the mechanism of action of 2,5-dimethyl-3-(1-naphthyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one. This will help to design experiments to study its effects and to develop more potent derivatives of 2,5-dimethyl-3-(1-naphthyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one. Second, studies are needed to evaluate the pharmacokinetics and pharmacodynamics of 2,5-dimethyl-3-(1-naphthyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one in vivo. This will help to determine the optimal dosing regimen for 2,5-dimethyl-3-(1-naphthyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one and to evaluate its potential as a therapeutic agent. Finally, studies are needed to evaluate the efficacy of 2,5-dimethyl-3-(1-naphthyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one in animal models of inflammation and cancer. This will help to determine the potential of 2,5-dimethyl-3-(1-naphthyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one as a therapeutic agent for these conditions.
Conclusion
In conclusion, 2,5-dimethyl-3-(1-naphthyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one is a heterocyclic compound that has gained importance in the field of medicinal chemistry due to its potential to act as a therapeutic agent. It has been extensively studied for its biological activities and pharmacological properties. The synthesis of 2,5-dimethyl-3-(1-naphthyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one involves the condensation of 2-amino-4,5-dimethylpyrazole with 1-naphthylaldehyde in the presence of acetic acid. 2,5-dimethyl-3-(1-naphthyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one has been found to exhibit a wide range of activities, including anti-inflammatory, analgesic, anti-cancer, and anti-tumor properties. However, further studies are needed to elucidate the mechanism of action of 2,5-dimethyl-3-(1-naphthyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one and to evaluate its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 2,5-dimethyl-3-(1-naphthyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one involves the condensation of 2-amino-4,5-dimethylpyrazole with 1-naphthylaldehyde in the presence of acetic acid. The resulting product is then cyclized with formic acid to obtain 2,5-dimethyl-3-(1-naphthyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one. This method has been reported to provide a high yield of 2,5-dimethyl-3-(1-naphthyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one with good purity.